4-(Dimethylaminomethyl)-2-thiophenemethanol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: [4-[(dimethylamino)methyl]thiophen-2-yl]methanol
• InChI: InChI=1S/C8H13NOS/c1-9(2)4-7-3-8(5-10)11-6-7/h3,6,10H,4-5H2,1-2H3
• InChI Key: LRIBDFYGRCSEAY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CSC(=C1)CO

Description

4-(Dimethylaminomethyl)-2-thiophenemethanol is a useful research compound. Its molecular formula is C8H13NOS and its molecular weight is 171.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(hydroxymethyl)-N,N-dimethyl-3-thiophenecarboxamide (1.7 g) in dry tetrahydrofuran (150 ml) was treated with a 0.5 M solution of aluminium hydride in tetrahydrofuran (26 ml). After 2 h at room temperature, water (5 ml) was cautiously added and the mixture was filtered through diatomaceous earth. The filtrate was evaporated to leave an oily residue, which was dissolved in 2 M hydrochloric acid (20 ml). The aqueous solution was washed with diethyl ether, basified with 5 M sodium hydroxide and extracted with ethyl acetate.